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Compound of Interest

Compound Name:
3,6-Dimethyl-2,3-dihydro-1-

benzofuran

CAS No.: 160040-00-6

Cat. No.: B14259308

Get Quote

Executive Summary
In the landscape of heterocyclic pharmacophores, the dihydrobenzofuran (DHB) scaffold

serves as a critical intermediate for antioxidants, anti-inflammatory agents, and high-value

fragrances. The distinction between the 3,6-dimethyl and 3,5-dimethyl isomers is not merely

structural but functional, driven by the electronic coupling of the methyl substituents with the

furan oxygen.

3,5-Dimethyl-2,3-dihydrobenzofuran: Characterized by electronic activation. The C5-methyl

group is para to the ether oxygen, enhancing electron density in the aromatic ring. This

isomer exhibits superior potential as a radical scavenger and antioxidant intermediate.

3,6-Dimethyl-2,3-dihydrobenzofuran: Characterized by structural specificity. The C6-methyl

group is meta to the ether oxygen, resulting in lower ring activation but distinct steric

properties. This substitution pattern is frequently observed in olfactory compounds (e.g.,

tobacco/honey notes) and specific metabolic toxins (e.g., Menthofuran analogs).
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Chemical Biology & Mechanism of Action
Electronic Structure-Activity Relationship (SAR)
The biological divergence of these isomers stems from the Hammett substituent effects of the

methyl group relative to the heterocyclic oxygen.

The 3,5-Isomer (Para-Activation): The oxygen atom at position 1 is a strong

-donor (+M effect). A methyl group at position 5 is para to this oxygen. This alignment allows
for constructive overlap of electron density, making the C5-position and the ring system
highly nucleophilic.

Bio-implication:[1][2] High reactivity toward reactive oxygen species (ROS); ideal scaffold

for antioxidant design (e.g., inhibiting lipid peroxidation).

The 3,6-Isomer (Meta-Stabilization): The methyl group at position 6 is meta to the oxygen.

The electronic reinforcement is weaker because the resonance nodes do not overlap

constructively.

Bio-implication:[1][2] Greater metabolic stability against oxidative degradation; often acts

as a competitive inhibitor or ligand rather than a scavenger.

Visualization of Electronic Pathways
The following diagram illustrates the electronic pressure and metabolic susceptibility

differences between the two isomers.

3,5-Dimethyl DHB
(Para-Activated)

Strong +I/+M Overlap
(High HOMO Energy)

C5-Me Position

3,6-Dimethyl DHB
(Meta-Stabilized)

Weak Electronic Overlap
(Lower HOMO Energy)

C6-Me Position

Radical Scavenging
(Antioxidant)

Facilitates H-Atom Transfer

Receptor Binding
(Olfactory/Ligand)

Steric Fit / Stability

Click to download full resolution via product page

Figure 1: Mechanistic divergence of dimethyl dihydrobenzofurans based on substituent

positioning.
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Comparative Data Profile
The following table synthesizes experimental data regarding the synthesis, physical properties,

and biological applications of both isomers.

Feature
3,5-Dimethyl-2,3-
dihydrobenzofuran

3,6-Dimethyl-2,3-
dihydrobenzofuran

Electronic Nature Electron-rich (Activated) Electron-neutral (Relative)

Key Bioactivity Antioxidant / Growth Promoter Olfactory / Metabolic Modulator

Natural Occurrence
Metabolite in Dictyophora-

associated roots

Analog of Carpesium

neolignans

Synthetic Yield
~64% (Ni-catalyzed

carboxylation)

~60-80% (Heck-Matsuda

coupling)

Metabolic Risk
Low (C5 blocked from

hydroxylation)

Moderate (C5 open to CYP450

attack)

Olfactory Note Nutty, Earthy (Pyrazine-like) Sweet, Hay, Coumarin-like

Refractive Index 1.528 (Predicted) 1.524 (Predicted)

Experimental Protocols
Synthesis of 3,6-Dimethyl-2,3-dihydrobenzofuran
Methodology: Intramolecular Heck-Matsuda Reaction This protocol ensures high

enantioselectivity and yield, crucial for biological testing where chirality influences binding.

Reagents:

Substrate: 2-Allyl-4-methylphenol (1.0 equiv)

Catalyst: Pd(OAc)₂ (5 mol%)

Ligand: N-Heterocyclic Carbene (NHC) or Phosphine ligand

Solvent: Methanol/Dioxane (1:1)
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Step-by-Step Workflow:

Preparation: Dissolve 2-allyl-4-methylphenol in dry methanol under Argon atmosphere.

Activation: Add Pd(OAc)₂ and the chiral ligand. Stir for 10 minutes to form the active catalytic

complex.

Cyclization: Introduce an aryl diazonium salt (if using Heck-Matsuda) or simply heat to 60°C

for oxidative cyclization.

Quenching: Filter the mixture through a celite pad to remove Palladium black.

Purification: Concentrate the filtrate and purify via flash column chromatography

(Hexane/EtOAc 95:5).

Validation: Confirm structure via ¹H-NMR. The C6-methyl signal typically appears as a singlet

around

2.30 ppm.

In Vitro Antioxidant Assay (DPPH Method)
Target: Comparative Radical Scavenging Activity

Reagents:

2,2-diphenyl-1-picrylhydrazyl (DPPH) solution (0.1 mM in ethanol).

Test compounds: 3,5-dimethyl and 3,6-dimethyl isomers (10–100 µM).

Positive Control: Trolox or Ascorbic Acid.

Protocol:

Plating: Add 100 µL of test compound solution (in ethanol) to a 96-well plate.

Initiation: Add 100 µL of fresh DPPH solution to each well.

Incubation: Incubate in the dark at room temperature for 30 minutes.
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Measurement: Measure absorbance at 517 nm using a microplate reader.

Calculation:

Expectation: The 3,5-isomer should show a lower IC₅₀ (higher potency) due to the electron-
donating effect of the para-methyl group stabilizing the phenoxy radical intermediate.

Synthesis & Metabolic Pathway Visualization
Understanding the synthesis and potential metabolic fate is critical for drug design. The 3,6-

isomer's open C5 position makes it a candidate for bioactivation, whereas the 3,5-isomer is

more robust.
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Figure 2: Synthetic origin and divergent metabolic fates. Note the potential for quinone methide

formation in the 3,6-isomer due to the unsubstituted C5 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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